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Compound of Interest

Compound Name: Fosetyl

Cat. No.: B095085 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of fosetyl-al in alkaline spray tank

mixtures. Below you will find troubleshooting guides and frequently asked questions (FAQs) to

address specific issues that may arise during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is fosetyl-al and how does it work?

Fosetyl-al is a systemic fungicide that is highly effective against a range of fungal diseases,

including those caused by Phytophthora and Pythium.[1][2][3] Its systemic action allows it to be

absorbed by the plant and transported throughout its tissues, providing comprehensive

protection.[3][4][5] Fosetyl-al works by inhibiting spore germination and blocking mycelial

growth, and it is known for its unique ability to move both upwards (acropetally) and downwards

(basipetally) within the plant.[2][5]

Q2: How stable is fosetyl-al in aqueous solutions?

Fosetyl-al is susceptible to hydrolysis under both acidic and alkaline conditions.[6] It rapidly

degrades into its main metabolites: phosphonic acid (also referred to as phosphorous acid) and

ethanol.[6][7][8][9] The rate of this degradation is highly dependent on the pH of the solution.

Q3: What is the effect of alkaline pH on fosetyl-al stability?
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In alkaline spray tank mixtures, the hydrolysis of fosetyl-al is accelerated. This leads to a more

rapid breakdown of the active ingredient into phosphonic acid and ethanol.[6] While

phosphonic acid itself has fungicidal activity, the rapid degradation of the parent compound can

impact the overall efficacy and intended systemic properties of the application.[9]

Q4: Are there specific chemicals or other pesticides that are incompatible with fosetyl-al in tank

mixtures?

Yes, fosetyl-al is known to be incompatible with certain other products, particularly copper-

based fungicides.[10] Mixing fosetyl-al with copper compounds can lead to the formation of

precipitates and may cause phytotoxicity in treated plants.[10] It is also advised not to mix

fosetyl-al with nitrogen-containing foliar fertilizers or sticker and extender agents.[10]

Q5: What are the primary degradation products of fosetyl-al?

The primary degradation products of fosetyl-al in water are phosphonic acid and ethanol.[6][7]

[9] In soil, fosetyl-al also rapidly transforms into these same products.[5] For regulatory

purposes, the residue of fosetyl-al is often defined as the sum of fosetyl, phosphonic acid,

and their salts, expressed as fosetyl.[9][11][12]
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Problem Potential Cause Troubleshooting Steps

Precipitate formation in the

spray tank.

Incompatibility with tank mix

partners, particularly copper-

based fungicides.[10][13]

1. Immediately cease agitation

and do not apply the mixture.

2. Conduct a jar compatibility

test before mixing large

quantities.[10] 3. Avoid tank

mixing fosetyl-al with copper

compounds.[10]

Reduced efficacy of the

fungicide application.

Degradation of fosetyl-al due

to alkaline pH of the spray

mixture.

1. Measure the pH of the spray

solution. 2. If the pH is

alkaline, consider using a

buffering agent to lower the pH

to a more neutral range

(around pH 6.0).[10] 3. Apply

the spray solution promptly

after mixing.[10]

Phytotoxicity observed on

treated plants (e.g., leaf burn).

Application of an unbuffered

fosetyl-al solution to foliage

with copper residues, or tank

mixing with incompatible

products.[10]

1. Avoid applying fosetyl-al to

plants recently treated with

copper-based products without

proper buffering.[10] 2. Ensure

a time interval of at least 14

days between applications of

fosetyl-al and copper

fungicides.[10] 3. When

applying to sensitive crops for

the first time, test on a small

area first.[1]

Inconsistent results between

experiments.

Variability in the pH of the

water source used for spray

mixtures.

1. Standardize the water

source for all experiments. 2.

Measure and record the pH of

the water before adding any

components. 3. Use buffered

solutions to maintain a

consistent pH across all

experimental replicates.
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Quantitative Data Summary
The stability of fosetyl-al is significantly influenced by the pH of the aqueous solution. The

following table summarizes the degradation half-life (DT50) of fosetyl-al at different pH levels.

pH DT50 (days) Reference

3 5 [6]

5-9
Stable for at least 30 days (in

sterile buffered solutions)
[7]

13 13.4 [6]

Note: DT50 is the time it takes for 50% of the active ingredient to degrade.

Experimental Protocols
Protocol 1: Jar Compatibility Test

Objective: To assess the physical compatibility of fosetyl-al with other pesticides or additives in

a spray tank mixture.

Materials:

Clean, clear glass jars (1 pint or 1 liter) with lids

Water from the same source as will be used for the spray application

Fosetyl-al formulation

Other pesticide(s) or additives to be tested

Pipettes or measuring cylinders for accurate measurement

Stirring rod

Procedure:
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Add water to the jar, filling it to approximately half of the final desired volume.

Add the components to the jar in the following order, mixing thoroughly after each addition: a.

Wettable powders and water-dispersible granules (like fosetyl-al 80 WDG) b. Flowable

liquids c. Emulsifiable concentrates d. Soluble liquids e. Adjuvants or surfactants (if any)

Fill the jar with the remaining water to the final volume.

Secure the lid and invert the jar 10-15 times to ensure thorough mixing.

Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as:

Formation of precipitates, flakes, or sludge

Separation of layers

Gel or scum formation

If any of these signs are present, the mixture is physically incompatible and should not be

used.

Protocol 2: Analysis of Fosetyl-al and Phosphonic Acid Residues by LC-MS/MS

Objective: To quantify the concentration of fosetyl-al and its primary metabolite, phosphonic

acid, in a sample. This method is based on the principles of the QuPPe (Quick Polar

Pesticides) method.[11][12]

Materials:

Homogenized sample material

Acidified methanol (extraction solvent)

Centrifuge and centrifuge tubes

Filters (e.g., 0.22 µm syringe filters)
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High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g.,

Hypercarb)[12]

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Analytical standards of fosetyl-al and phosphonic acid

Procedure:

Extraction: a. Weigh a known amount of the homogenized sample into a centrifuge tube. b.

Add a specific volume of acidified methanol. c. Shake vigorously for a defined period (e.g., 1

minute). d. Centrifuge the sample to separate the solid and liquid phases.

Sample Preparation for Analysis: a. Take an aliquot of the supernatant (the liquid extract). b.

Dilute the extract with an appropriate solvent. c. Filter the diluted extract through a 0.22 µm

filter into an HPLC vial.

LC-MS/MS Analysis: a. Inject the prepared sample into the HPLC system. b. Separate

fosetyl-al and phosphonic acid using a suitable chromatographic method. A Hypercarb

column is often recommended for good separation.[12] c. Detect and quantify the analytes

using the MS/MS detector in the negative ion mode.

Quantification: a. Prepare a calibration curve using analytical standards of fosetyl-al and

phosphonic acid. b. Quantify the concentration of each analyte in the sample by comparing

its response to the calibration curve.

Visualizations

Fosetyl-al Hydrolysis
(Alkaline or Acidic Conditions)

Phosphonic Acid

Ethanol

Click to download full resolution via product page

Caption: Degradation pathway of fosetyl-al under hydrolytic conditions.
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Caption: Workflow for the analysis of fosetyl-al and its metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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